Cas no 1805219-96-8 (5-Nitro-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carbonyl chloride)

• Product Name: 5-Nitro-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carbonyl chloride
• CAS No: 1805219-96-8
• MF: C₈HClF₆N₂O₄
• MW: 338.547961950302
• CID: 4812679
• Update Time: 2025-05-20

5-Nitro-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Nitro-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carbonyl chloride

• Inchi： 1S/C8HClF6N2O4/c9-5(18)3-4(7(10,11)12)2(17(19)20)1-16-6(3)21-8(13,14)15/h1H
• InChI Key： ZGYVHISBBVMISM-UHFFFAOYSA-N
• SMILES： ClC(C1C(=NC=C(C=1C(F)(F)F)[N+](=O)[O-])OC(F)(F)F)=O

Computed Properties

• Exact Mass: 337.9529032 g/mol
• Monoisotopic Mass: 337.9529032 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 85
• Molecular Weight: 338.55

Additional information on 5-Nitro-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carbonyl chloride

5-Nitro-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carbonyl Chloride

The compound 5-Nitro-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carbonyl chloride (CAS No. 1805219-96-8) is a highly specialized organic chemical with significant applications in various fields of chemistry, particularly in pharmaceuticals and agrochemicals. This compound is characterized by its complex structure, which includes a pyridine ring substituted with nitro, trifluoromethoxy, and trifluoromethyl groups, along with a carbonyl chloride functional group. The presence of these substituents imparts unique electronic and steric properties to the molecule, making it highly versatile in chemical reactions.

Recent studies have highlighted the importance of 5-Nitro-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carbonyl chloride in the development of novel bioactive compounds. Its ability to act as an electrophilic reagent in nucleophilic acyl substitution reactions has been extensively explored. Researchers have utilized this compound to synthesize a wide range of amides and esters, which are critical intermediates in the production of pharmaceutical agents. For instance, its application in the synthesis of protease inhibitors has shown promising results, potentially leading to new treatments for viral infections.

The trifluoromethoxy and trifluoromethyl groups attached to the pyridine ring contribute significantly to the compound's stability and reactivity. These groups are known for their electron-withdrawing effects, which enhance the electrophilicity of the carbonyl chloride group. This makes the compound highly reactive towards nucleophiles, such as amines and alcohols, enabling efficient formation of amides and esters under mild reaction conditions. Recent advancements in catalytic methods have further optimized these reactions, reducing reaction times and improving yields.

In addition to its role in organic synthesis, 5-Nitro-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carbonyl chloride has been investigated for its potential as a building block in medicinal chemistry. Its ability to modulate biological pathways through precise molecular interactions has been a focal point of recent research. For example, studies have demonstrated its utility in designing kinase inhibitors, which are essential for targeting specific enzymes involved in disease progression.

The synthesis of this compound involves a multi-step process that requires careful control of reaction conditions to ensure high purity and yield. Key steps include the nitration of the pyridine ring, followed by successive substitutions with trifluoromethoxy and trifluoromethyl groups. The final step involves the introduction of the carbonyl chloride group via a chlorination reaction. Recent innovations in catalytic systems have streamlined these processes, making them more environmentally friendly and cost-effective.

From an environmental perspective, understanding the fate and behavior of 5-Nitro-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carbonyl chloride in different ecosystems is crucial. Studies have shown that this compound exhibits moderate persistence in aqueous environments due to its stable structure. However, under specific conditions such as UV light exposure or microbial degradation, it can undergo transformation into less harmful byproducts. These findings are particularly relevant for industries involved in large-scale production or application of this compound.

In conclusion, 5-Nitro-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carbonyl chloride (CAS No. 1805219-96-8) stands as a pivotal molecule in contemporary organic chemistry. Its unique structure enables diverse applications across pharmaceuticals, agrochemicals, and material sciences. As research continues to uncover new synthetic pathways and biological potentials, this compound is poised to play an even greater role in advancing chemical innovation.